Cas no 4620-79-5 (Benzene,1,1',1''-silylidynetris[4-methyl-)

• Product Name: Benzene,1,1',1''-silylidynetris[4-methyl-
• CAS No: 4620-79-5
• MF: C₂₁H₂₁Si
• MW: 301.476946592331
• CID: 333819
• PubChem ID: 6327808
• Update Time: 2025-04-19

Benzene,1,1',1''-silylidynetris[4-methyl- Chemical and Physical Properties

Names and Identifiers

• tris(4-methylphenyl)silicon
• (p-Tol)3SiH
• AC1O3GES
• AG-F-59228
• CTK4I9246
• NCIOpen2_007413
• NSC55528
• Silane, tris(4-methylphenyl)- (9CI)
• Silane,tri-p-tolyl- (6CI,7CI,8CI)
• Tri-p-tolyl-silan
• tri-p-tolyl-silane
• Tri-p-tolylsilane
• Tris(4-methylphenyl)silane
• Tris(4-tolyl)silane
• Tris(p-methylphenyl)silane
• tris(p-tolyl)silane
• 4620-79-5
• NSC-55528
• DTXSID10422552
• Benzene,1,1',1''-silylidynetris[4-methyl-

• Inchi： 1S/C21H21Si/c1-16-4-10-19(11-5-16)22(20-12-6-17(2)7-13-20)21-14-8-18(3)9-15-21/h4-15H,1-3H3
• InChI Key： KGLQEIPZGCUAMY-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1 |^1:0|

Computed Properties

• Exact Mass: 302.14916
• Monoisotopic Mass: 301.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0
• LogP: 2.86030